Cas no 892744-41-1 (1-(3,5-dimethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3,5-dimethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892744-41-1
• MF: C₁₉H₁₈N₆O
• MW: 346.38582277298
• CID: 5422255
• Update Time: 2025-05-21

1-(3,5-dimethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-5-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1-(3,5-dimethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H18N6O/c1-11-8-12(2)10-14(9-11)25-17(20)16(22-24-25)19-21-18(23-26-19)15-7-5-4-6-13(15)3/h4-10H,20H2,1-3H3
• InChI Key： JHZPFRDABLNHFY-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=CC=C3C)N=2)=C(N)N(C2=CC(C)=CC(C)=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(3,5-dimethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Research Brief on 1-(3,5-dimethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892744-41-1)

The compound 1-(3,5-dimethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892744-41-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Its molecular structure, characterized by the presence of both 1,2,4-oxadiazole and 1,2,3-triazole moieties, suggests a high affinity for targets involved in inflammatory and oncogenic processes. Preliminary in vitro assays have demonstrated promising activity against a range of cancer cell lines, with IC50 values in the low micromolar range, indicating its potential as a lead compound for further drug development.

The synthesis of 1-(3,5-dimethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine involves a multi-step process, starting with the condensation of appropriate aryl nitriles and hydroxylamine to form the oxadiazole ring, followed by copper-catalyzed azide-alkyne cycloaddition (CuAAC) to introduce the triazole moiety. Recent optimizations in the synthetic route have improved yields and reduced the formation of by-products, making the process more scalable for industrial applications.

Pharmacokinetic studies have revealed that the compound exhibits favorable absorption and distribution profiles, although its metabolic stability in vivo requires further investigation. Structural modifications, such as the introduction of fluorine atoms or the optimization of the dimethylphenyl group, are currently being explored to enhance its bioavailability and reduce potential toxicity.

In conclusion, 1-(3,5-dimethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine represents a promising candidate for the development of novel therapeutics, particularly in oncology and inflammation. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models. The compound's unique chemical scaffold also offers opportunities for the design of derivatives with improved activity and selectivity.